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Compound of Interest

Compound Name:
2,5,6-Triaminopyrimidin-4-yl

hydrogen sulfate

Cat. No.: B119103 Get Quote

This document provides a comprehensive guide for the safe handling and disposal of 2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure safety and

compliance with standard laboratory practices.

Hazard Identification and Safety Precautions
2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate (CAS No: 1603-02-7) is a chemical that

requires careful handling.[1] Although its toxicological properties have not been fully

investigated, it may cause irritation to the skin, eyes, respiratory system, and gastrointestinal

tract.[1][2] Thermal decomposition can produce hazardous gases, including carbon monoxide,

carbon dioxide, and oxides of nitrogen and sulfur.[1][2][3] It is incompatible with strong oxidizing

agents.[1][2][3]

Core Safety Measures:

Always handle this chemical in a well-ventilated area, preferably within a fume hood.[1][2][3]

Avoid generating dust.[2][3][4]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling.[1][2]
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Store in a tightly closed container in a cool, dry place away from incompatible substances.[1]

[2][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,5,6-Triaminopyrimidin-4-yl
hydrogen sulfate and its waste.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or glasses compliant

with OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][3][5]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber) and appropriate protective

clothing to prevent skin exposure.[1][5][6]

Respiratory Protection

For large quantities or in case of dust formation,

use a NIOSH or European Standard EN 149

approved respirator.[1][5]

Quantitative Data
The following table summarizes key quantitative data for 2,5,6-Triaminopyrimidin-4-yl
hydrogen sulfate.

Property Value Notes

Water Solubility 1.5 g/L at 25°C

The product is water-soluble

and may spread in water

systems.[5]

Acute Toxicity (LDLo)
800 mg/kg (mouse,

intraperitoneal)
Lowest published lethal dose.

Experimental Protocol: Waste Disposal Procedure
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This protocol provides a step-by-step methodology for the safe segregation and disposal of

waste containing 2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated, sealable, and clearly labeled hazardous waste containers (one for solid, one for

aqueous/solvent waste)

Spill kit (absorbent material, broom/dustpan or vacuum)

Procedure:

Step 1: Waste Segregation

Solid Waste: Collect un-used or contaminated solid 2,5,6-Triaminopyrimidin-4-yl hydrogen
sulfate, along with contaminated items like weigh boats, filter paper, and gloves, in a

designated, robust, and sealable container labeled "Solid Hazardous Chemical Waste."

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a designated,

sealed, and compatible container labeled "Liquid Hazardous Chemical Waste" (e.g.,

"Aqueous Waste" or "Halogenated Solvent Waste," as appropriate).

Sharps Waste: Contaminated sharps (needles, razor blades, etc.) must be placed in a

designated sharps container.

Empty Containers: Empty containers of the chemical must be triple-rinsed with a suitable

solvent.[7] The rinsate must be collected and disposed of as liquid hazardous waste.[7] The

rinsed container can then be disposed of according to institutional guidelines.[8]

Step 2: Spill Management

Ensure the area is well-ventilated.[1]

Wearing full PPE, contain and clean up spills immediately.[1]
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For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[1][2][3][4]

For liquid spills, use an inert absorbent material to soak up the spill, then place the absorbent

material into the solid waste container.

Decontaminate the spill area after cleanup.

Step 3: Container Management and Labeling

Keep waste containers tightly closed when not in use.[1][4]

Ensure all waste containers are clearly labeled with the full chemical name ("2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate") and any other components of the waste

stream.

Do not overfill containers.

Step 4: Final Disposal

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

waste accumulation area.

Waste is classified as hazardous and must be disposed of in accordance with all local,

regional, and national regulations.[2][3][5]

Do not dispose of this chemical down the drain or in regular trash.[3][5][8] Discharge into the

environment must be avoided.[8]

Arrange for the collection of the hazardous waste by a licensed chemical waste disposal

company.[8][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,5,6-
Triaminopyrimidin-4-yl hydrogen sulfate waste.
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Waste Generation
(2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate)

Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Waste Type?

Contain Spill

Accidental Spill

Physical State?

Routine Lab Waste

Sweep Solid or Absorb Liquid

Step 2: Place in a Labeled,
Sealed, & Compatible Container

Place in 'Solid Chemical Waste'
Container

Solid

Place in appropriate
'Liquid Chemical Waste' Container

Liquid/Dissolved

Step 3: Arrange for Disposal
via Certified Service

Click to download full resolution via product page

Caption: Disposal workflow for 2,5,6-Triaminopyrimidin-4-yl hydrogen sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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